Cas no 56701-24-7 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-)

• Product Name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-
• CAS No: 56701-24-7
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD00075893
• CID: 382173
• PubChem ID: 92503
• Update Time: 2025-06-29

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-
• (±)-Vestitol
• 2',7-DIHYDROXY-4'-METHOXYISOFLAVAN
• VESTITOL
• 7,2'-Dihydroxy-4'-methoxyisoflavan
• 3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
• [ "" ]
• (+-)-Vestitol
• ACon1_000883
• MEGxp0_000408
• (3R)-Vestitol; (R)-(-)-Vestitol; Vestitol
• ()-Vestitol
• NCGC00169266-02
• DL-Vestitol
• CHEBI:69088
• UNII-Z244UVZ669
• Vestitol, (+/-)-
• DTXSID801178444
• 3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• 3-(2-Hydroxy-4-methoxy-phenyl)chroman-7-ol
• AKOS028108537
• 56701-24-7
• (+/-)-Vestitol
• FT-0727023
• BRD-A15543399-001-01-6
• 3-(2-hydroxy-4-methoxyphenyl)chroman-7-ol
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-
• 3-(2-Hydroxy-4-methoxyphenyl)-7-chromanol #
• B0005-190028
• NCGC00169266-01
• Q27137428
• XRVFNNUXNVWYTI-UHFFFAOYSA-N
• FS-8805
• SCHEMBL1850123
• Z244UVZ669
• (-)-vestitol
• (3R)-Vestitol
• "(3R)-Vestitol
• (3S)-vestitol
• (+)-Vestitol
• (3S)-3,4-Dihydro-3-(2-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol
• DA-58991
• DS-016521
• G90081

• MDL： MFCD00075893
• Inchi： 1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3
• InChI Key： XRVFNNUXNVWYTI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2O)OC)C1)O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172-179 ºC
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.623
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 58.92000
• LogP: 2.82510
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- (CAS No. 56701-24-7): A Comprehensive Overview

2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- (CAS No. 56701-24-7) is a significant compound in the field of medicinal chemistry and pharmacology. This compound, also known as dihydrochalcone, belongs to the class of benzopyrans and has garnered considerable attention due to its potential therapeutic applications and biological activities.

The chemical structure of 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- features a benzopyran core with a hydroxyl group at the 7-position and a substituted phenyl group at the 3-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various pharmaceutical studies.

Recent research has highlighted the antioxidant properties of 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)-. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that dihydrochalcone significantly reduced lipid peroxidation in cell cultures, suggesting its potential as a therapeutic agent for oxidative stress-related diseases.

In addition to its antioxidant activity, 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- has been investigated for its anti-inflammatory properties. Inflammatory responses are often associated with various chronic diseases such as arthritis and cardiovascular disorders. Research conducted by a team at the University of California found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages, indicating its potential use in anti-inflammatory therapies.

The pharmacokinetic profile of 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- has also been studied to assess its suitability for drug development. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. A study published in the *European Journal of Pharmaceutical Sciences* reported that dihydrochalcone has good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation.

Furthermore, the neuroprotective effects of 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- have been explored in several preclinical studies. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss. Research conducted at Harvard Medical School found that this compound protected neurons from oxidative damage and reduced beta-amyloid aggregation, suggesting its potential as a neuroprotective agent.

The safety profile of 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- is another critical aspect that has been evaluated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. A comprehensive safety assessment published in the *Toxicological Sciences* journal indicated that dihydrochalcone did not exhibit significant toxicity in animal models at doses up to 500 mg/kg.

In conclusion, 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-4-methoxyphenyl)- (CAS No. 56701-24-7) is a multifaceted compound with promising therapeutic potential. Its antioxidant, anti-inflammatory, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.